1,3,4,6-Tetramethanesulfonyloxyhexane

• Molecular Formula: C10H22O12S4
• Molecular Weight: 462.5 g/mol
• IUPAC Name: 3,4,6-tris(methylsulfonyloxy)hexyl methanesulfonate
• InChI: InChI=1S/C10H22O12S4/c1-23(11,12)19-7-5-9(21-25(3,15)16)10(22-26(4,17)18)6-8-20-24(2,13)14/h9-10H,5-8H2,1-4H3
• InChI Key: SCYHCAJXPUBWAA-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)OCCC(C(CCOS(=O)(=O)C)OS(=O)(=O)C)OS(=O)(=O)C

Description

1,3,4,6-Tetramethanesulfonyloxyhexane is a polyfunctionalized alkane derivative featuring four methanesulfonyloxy (mesyl) groups positioned at the 1,3,4, and 6 carbons of a hexane backbone. This compound is primarily utilized in organic synthesis as a multi-site alkylating agent or protecting group intermediate. The mesyl groups act as robust leaving groups, enabling nucleophilic substitution reactions under controlled conditions.

Comparison with Similar Compounds

Comparison with Similar Compounds

The structural and functional attributes of 1,3,4,6-Tetramethanesulfonyloxyhexane are best contextualized against analogous sulfonate esters. Below is a comparative analysis based on structural similarity, reactivity, and applications (Table 1).

Table 1: Comparative Analysis of Sulfonate Esters

Compound Name	CAS Number	Structural Features	Reactivity Profile	Key Applications
1,3,4,6-Tetramethanesulfonyloxyhexane	N/A*	Hexane with four mesyl groups	Multi-site alkylation, moderate leaving ability	Polymer crosslinking, proteomics
(R,R)-1,2-Bis(Methanesulphonyloxymethyl)cyclohexane	186204-35-3	Cyclohexane with two mesyloxymethyl groups	Rigid geometry enhances stereoselectivity	Chiral catalyst synthesis
Oxetan-3-yl trifluoromethanesulfonate	1379585-89-3	Oxetane ring with triflate group	High electrophilicity (superior leaving group)	Click chemistry, drug discovery
1,2-Di-O-mesyl-3-O-acetyl-4,6-benzylidene-d-glucitol	1633-83-6	Glucitol derivative with mixed protecting groups	Selective deprotection under acidic conditions	Carbohydrate chemistry

Notes:

• Structural Complexity : The hexane backbone of 1,3,4,6-Tetramethanesulfonyloxyhexane allows for greater conformational flexibility compared to cyclic analogs like (R,R)-1,2-Bis(Methanesulphonyloxymethyl)cyclohexane, which exhibits restricted rotation due to its cyclohexane ring. This rigidity is advantageous in stereocontrolled syntheses but limits applications requiring flexible spacers .
• Reactivity : Triflate derivatives (e.g., Oxetan-3-yl trifluoromethanesulfonate) demonstrate significantly higher reactivity in SN2 reactions due to the electron-withdrawing trifluoromethyl group, whereas mesyl groups require stronger nucleophiles or elevated temperatures .
• Synthetic Utility: Mixed-protection compounds like 1,2-Di-O-mesyl-3-O-acetyl-4,6-benzylidene-d-glucitol highlight the importance of orthogonal protecting strategies, a feature less pronounced in 1,3,4,6-Tetramethanesulfonyloxyhexane due to its uniform mesyl substitution .